(3,4-Dimethoxyphenyl)(4-(2-methyl-6-(p-tolyloxy)pyrimidin-4-yl)piperazin-1-yl)methanone

• IUPAC Name: (3,4-dimethoxyphenyl)-[4-[2-methyl-6-(4-methylphenoxy)pyrimidin-4-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C25H28N4O4/c1-17-5-8-20(9-6-17)33-24-16-23(26-18(2)27-24)28-11-13-29(14-12-28)25(30)19-7-10-21(31-3)22(15-19)32-4/h5-10,15-16H,11-14H2,1-4H3
• InChI Key: BIRQEZWEYKHIGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OC2=NC(=NC(=C2)N3CCN(CC3)C(=O)C4=CC(=C(C=C4)OC)OC)C
• Molecular Formula: C25H28N4O4
• Molecular Weight: 448.5 g/mol

Description

(3,4-Dimethoxyphenyl)(4-(2-methyl-6-(p-tolyloxy)pyrimidin-4-yl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C25H28N4O4 and its molecular weight is 448.523. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

• Heterocyclic Compound Synthesis : The creation of novel heterocyclic compounds, such as benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, derived from natural compounds like visnaginone and khellinone. These compounds were explored for their anti-inflammatory and analgesic properties, showcasing significant COX-1/COX-2 inhibition and analgesic and anti-inflammatory activities, comparable to standard drugs like sodium diclofenac (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Antimicrobial and Anticancer Agents : Research into pyrazole derivatives with oxa/thiadiazolyl and pyrazolyl moieties, as well as pyrazolo[4,3-d]-pyrimidine derivatives, has highlighted their potential as antimicrobial and anticancer agents. Certain compounds exhibited higher anticancer activity than the reference drug doxorubicin, as well as strong antimicrobial properties (Hafez, El-Gazzar, & Al-Hussain, 2016).

Mechanistic Studies

• Pharmacokinetics and Metabolism : The study of the metabolism, excretion, and pharmacokinetics of specific compounds, such as dipeptidyl peptidase IV inhibitors, in various species (rats, dogs, humans) provides essential insights into their potential therapeutic applications. These studies help in understanding the absorption, distribution, metabolism, and excretion (ADME) profiles, crucial for drug development (Sharma et al., 2012).

• Molecular Interaction Studies : Investigations into the molecular interactions of compounds with specific receptors, such as the CB1 cannabinoid receptor, contribute to the understanding of their mechanism of action. Such studies are vital for designing drugs with targeted actions, minimizing side effects, and optimizing therapeutic efficacy (Shim et al., 2002).